Ethyl 3,5-dibromo-4-hydroxybenzoate
Overview
Description
Ethyl 3,5-dibromo-4-hydroxybenzoate is an organic compound with the molecular formula C9H8Br2O3 and a molecular weight of 323.97 . It is a solid substance and is used primarily in the pharmaceutical industry.
Molecular Structure Analysis
The InChI code for Ethyl 3,5-dibromo-4-hydroxybenzoate is1S/C9H8Br2O3/c1-2-14-9(13)5-3-6(10)8(12)7(11)4-5/h3-4,12H,2H2,1H3 . This indicates the specific arrangement of atoms in the molecule. Chemical Reactions Analysis
A new oxidative decarboxylation pathway for the catabolism of 3,5-dibromo-4-hydroxybenzoate (DBHB) was identified in a DBHB-utilizing strain, Pigmentiphaga sp. strain H8 . The gene odcA, which is essential for the initial catabolism of DBHB, encodes a novel NAD(P)H-dependent flavin monooxygenase that mediates the oxidative decarboxylation of DBHB to 2,6-dibromohydroquinone (2,6-DBHQ) .Physical And Chemical Properties Analysis
Ethyl 3,5-dibromo-4-hydroxybenzoate is a solid substance . It has a molecular weight of 323.97 and is stored under nitrogen at a temperature of 4°C .Scientific Research Applications
Summary of Application
Ethyl 3,5-dibromo-4-hydroxybenzoate is studied for its role in the environment, particularly its catabolism by microorganisms. It’s a compound that is both anthropogenically released and naturally produced in the environment .
Methods of Application
Researchers identified a new oxidative decarboxylation pathway for the catabolism of the compound in a strain of Pigmentiphaga sp. strain H8. They conducted comparative transcriptome analysis and experimental validation to elucidate the genetic determinants of this pathway .
Results
The study revealed that the gene cluster from orf420 to orf426 was significantly upregulated in the presence of the compound. The initial catabolism involves the gene odcA encoding a novel NAD(P)H-dependent flavin monooxygenase, leading to the formation of 2,6-dibromohydroquinone, which is further processed into β-ketoadipate .
Application 2: Biodegradation
Methods of Application: The study focused on the microbial catabolism of halogenated hydroxybenzoates, using comparative transcriptome analysis and subsequent experimental validation to discover a new catabolic pathway .
Results: The findings included the identification of a novel 1-monooxygenase for halogenated para-hydroxybenzoates in prokaryotes, enhancing our knowledge of the decarboxylative hydroxylation of these compounds .
Application 3: Synthetic Precursor for Chemical Products
Methods of Application: The compound is synthesized and utilized in chemical reactions to produce other valuable derivatives due to its reactive bromine groups and hydroxy functionality .
Results: The use of this compound in synthesis leads to the creation of a wide range of chemical products, showcasing its versatility as a building block in organic chemistry .
Application 4: Herbicide Metabolism
Methods of Application: Studies involve tracking the metabolism of bromoxynil in soil, groundwater, and plant tissues to understand the environmental distribution and transformation of this herbicide .
Results: The research provides insights into the pathways through which bromoxynil is broken down and the potential accumulation of its metabolites, including Ethyl 3,5-dibromo-4-hydroxybenzoate, in the environment .
Application 5: Pharmaceutical Intermediates
Methods of Application: Chemical synthesis methods are employed to incorporate the compound into larger, more complex molecules that exhibit desired therapeutic properties .
Results: The application of Ethyl 3,5-dibromo-4-hydroxybenzoate in drug synthesis could lead to the development of new medications, benefiting the pharmaceutical industry .
Application 6: Analytical Chemistry
Methods of Application: Various analytical techniques, such as spectroscopy and chromatography, are applied to study the compound’s properties and reactions .
Results: These studies yield detailed information about the compound’s chemical characteristics, which is essential for its application in different scientific fields .
Safety And Hazards
properties
IUPAC Name |
ethyl 3,5-dibromo-4-hydroxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8Br2O3/c1-2-14-9(13)5-3-6(10)8(12)7(11)4-5/h3-4,12H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RLKDCOVOJVJVFI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C(=C1)Br)O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8Br2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0069048 |
Source
|
| Record name | Benzoic acid, 3,5-dibromo-4-hydroxy-, ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0069048 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
323.97 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3,5-dibromo-4-hydroxybenzoate | |
CAS RN |
55771-81-8 |
Source
|
| Record name | Benzoic acid, 3,5-dibromo-4-hydroxy-, ethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=55771-81-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 3,5-dibromo-4-hydroxybenzoate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0055771818 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethyl 4-hydroxy-3,5-dibromobenzoate | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=87149 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzoic acid, 3,5-dibromo-4-hydroxy-, ethyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Benzoic acid, 3,5-dibromo-4-hydroxy-, ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0069048 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl 3,5-dibromo-4-hydroxybenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.054.351 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Ethyl 3,5-dibromo-4-hydroxybenzoate | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/DLB3WF8CX4 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4'-Methoxy-[1,1'-biphenyl]-4-carbonitrile](/img/structure/B1360019.png)
